4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide

• IUPAC Name: 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide
• InChI: InChI=1S/C15H23NO3/c1-11(2)19-9-5-4-8-16-15(18)13-6-7-14(17)12(3)10-13/h6-7,10-11,17H,4-5,8-9H2,1-3H3,(H,16,18)
• InChI Key: RTVAIFTUUDEOPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NCCCCOC(C)C)O
• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol

Description

4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide, also known as HMB, is a chemical compound that has gained significant attention in scientific research due to its potential benefits in various fields. HMB is a derivative of the amino acid leucine and is known for its ability to enhance muscle protein synthesis and reduce muscle breakdown.

Mechanism of Action

4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide works by activating the mTOR pathway, which is responsible for muscle protein synthesis. It also reduces the activity of the ubiquitin-proteasome pathway, which is responsible for muscle breakdown. 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide has also been shown to increase the levels of insulin-like growth factor-1 (IGF-1), a hormone that promotes muscle growth and repair.
Biochemical and Physiological Effects
4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide has been shown to increase muscle protein synthesis and reduce muscle breakdown, leading to an increase in muscle mass and strength. It also has anti-inflammatory properties, which can reduce muscle damage and inflammation. 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide has also been found to improve aerobic and anaerobic performance, reduce muscle soreness, and enhance recovery after exercise.

Advantages and Limitations for Lab Experiments

4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide has several advantages for lab experiments, including its ability to enhance muscle protein synthesis and reduce muscle breakdown, making it a useful tool for studying muscle physiology. However, 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide has limitations in terms of its specificity and selectivity, which can affect the interpretation of results. It is also important to consider the dosage and timing of 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide administration in lab experiments to ensure accurate and reliable results.

Future Directions

There are several future directions for research on 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide, including investigating its potential benefits in other areas such as cognitive function, immune function, and bone health. Further research is also needed to determine the optimal dosage and timing of 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide administration and to identify any potential side effects or interactions with other compounds. Additionally, the development of more selective and specific 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide analogs could lead to new insights into its mechanism of action and potential therapeutic applications.
Conclusion
In conclusion, 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide, or 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide, is a promising compound that has gained significant attention in scientific research due to its potential benefits in various fields. 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide has been shown to enhance muscle protein synthesis, reduce muscle breakdown, and improve muscle function and physical performance. Future research on 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide could lead to new insights into its mechanism of action and potential therapeutic applications.

Synthesis Methods

4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide can be synthesized through the condensation reaction of 3-methylbutyryl chloride and 4-hydroxybenzamide in the presence of a base such as potassium carbonate. The resulting compound is then reacted with propan-2-ol to form 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide.

Scientific Research Applications

4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide has been extensively studied for its potential benefits in various fields such as sports nutrition, aging, and disease prevention. In sports nutrition, 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide has been shown to improve muscle strength and mass, reduce muscle damage and inflammation, and enhance recovery after exercise. In aging, 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide has been found to improve muscle function, reduce muscle loss, and enhance physical performance. In disease prevention, 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide has been investigated for its potential role in reducing the risk of cancer, cardiovascular disease, and other chronic diseases.